Cas no 856905-13-0 (3-(Pyrazin-2-yl)benzoic acid)

• Product name: 3-(Pyrazin-2-yl)benzoic acid
• CAS No: 856905-13-0
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD08669903
• CID: 721025
• PubChem ID: 22317905

3-(Pyrazin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Pyrazin-2-yl)benzoic acid
• 3-PYRAZIN-2-YLBENZOIC ACID
• Benzoicacid, 3-(2-pyrazinyl)-
• 3-Pyrazin-2-yl-benzoic acid
• 3-(3,6-Dimethylpyrazin-2-yl)benzoic acid
• 3-(3-Chloropyrazin-2-yl)benzoic acid
• 3-(6-Aminopyrazin-2-yl)benzoic acid
• 3-(6-Chloropyrazin-2-yl)benzoic acid
• Benzoic acid, 3-(2-pyrazinyl)-
• 3-(2-pyrazinyl)benzoic acid
• DTXSID70624691
• AKOS013284189
• Benzoicacid,3-(2-pyrazinyl)-
• MFCD08669903
• Benzoic acid, 3-pyrazinyl-
• NCGC00374129-01
• TS-02829
• YSZC1243
• CS-0060394
• 856905-13-0
• FQEYELBTYMODMC-UHFFFAOYSA-N
• 3-(PYRAZIN-2-YL)BENZOICACID
• SCHEMBL4775152

• MDL： MFCD08669903
• Inchi： 1S/C11H8N2O2/c14-11(15)9-3-1-2-8(6-9)10-7-12-4-5-13-10/h1-7H,(H,14,15)
• InChI Key： FQEYELBTYMODMC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C2=NC=CN=C2)=C1

Computed Properties

• Exact Mass: 200.05900
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.302±0.06 g/cm3(Predicted)
• Boiling Point: 418.3±35.0 °C(Predicted)
• PSA: 63.08000
• LogP: 1.84180
• pka: 3.77±0.10(Predicted)

3-(Pyrazin-2-yl)benzoic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

3-(Pyrazin-2-yl)benzoic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids